Cas no 2034262-73-0 (4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one)

4-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one is a heterocyclic compound featuring a pyrimidine core linked to a phthalazinone moiety via a piperazine-carbonyl bridge. The trifluoromethyl group enhances its electron-withdrawing properties, potentially improving binding affinity in medicinal chemistry applications. This structure suggests utility as an intermediate in pharmaceutical synthesis, particularly for kinase inhibitors or other biologically active molecules. The compound's rigid scaffold and polar functional groups may contribute to selective target interactions. Its synthetic versatility allows for further derivatization, making it valuable for structure-activity relationship studies. Careful handling is advised due to the reactive carbonyl and heteroaromatic components. Analytical characterization typically involves LC-MS, NMR, and HPLC for purity verification.
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one structure
2034262-73-0 structure
Product name:4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
CAS No:2034262-73-0
MF:C18H15F3N6O2
MW:404.345913171768
CID:5549020

4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl]-2H-phthalazin-1-one
    • 4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
    • Inchi: 1S/C18H15F3N6O2/c19-18(20,21)13-9-14(23-10-22-13)26-5-7-27(8-6-26)17(29)15-11-3-1-2-4-12(11)16(28)25-24-15/h1-4,9-10H,5-8H2,(H,25,28)
    • InChI Key: DDVMKZBZSGGHDO-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(C(N2CCN(C3=CC(C(F)(F)F)=NC=N3)CC2)=O)=NN1

4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6523-0418-1mg
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
2034262-73-0
1mg
$81.0 2023-09-08
Life Chemicals
F6523-0418-2μmol
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
2034262-73-0
2μmol
$85.5 2023-09-08
Life Chemicals
F6523-0418-3mg
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
2034262-73-0
3mg
$94.5 2023-09-08
Life Chemicals
F6523-0418-2mg
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
2034262-73-0
2mg
$88.5 2023-09-08
Life Chemicals
F6523-0418-4mg
4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one
2034262-73-0
4mg
$99.0 2023-09-08

4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one Related Literature

Additional information on 4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one

Compound CAS No 2034262-73-0: 4-{4-[6-(Trifluoromethyl)Pyrimidin-4-Yl]Piperazine-1-Carbonyl}-1,2-Dihydrophthalazin-1-One

The compound with CAS No 2034262-73-0, named 4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,2-dihydrophthalazin-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and material science. This compound is characterized by its complex structure, which includes a trifluoromethyl pyrimidine moiety, a piperazine ring, and a dihydrophthalazinone core. The combination of these structural elements endows the compound with unique properties that make it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of trifluoromethyl pyrimidines in drug design due to their ability to enhance pharmacokinetic properties such as solubility and bioavailability. The presence of this group in the compound under discussion suggests that it may exhibit improved stability and efficacy in biological systems. Additionally, the piperazine ring is known for its versatility in forming hydrogen bonds, which can significantly influence the compound's interaction with target proteins or enzymes.

The dihydrophthalazinone core is another critical feature of this compound. Dihydrophthalazinones are known for their ability to act as scaffolds in the development of kinase inhibitors and other bioactive molecules. Recent research has demonstrated that modifying the substituents on this core can lead to enhanced selectivity and potency against specific molecular targets. In this case, the substitution pattern involving the trifluoromethyl pyrimidine and piperazine groups may provide a novel approach to designing drugs targeting complex biological pathways.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the trifluoromethyl pyrimidine derivative, followed by coupling reactions to introduce the piperazine and dihydrophthalazinone moieties. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the reaction conditions and improve yields.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases, including cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a valuable tool for exploring new treatment strategies. For instance, recent experiments have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in tumor growth and metastasis.

Moreover, the structural uniqueness of CAS No 2034262-73-0 allows for further functionalization to tailor its properties for specific applications. Researchers are actively exploring modifications to enhance its pharmacokinetic profile or expand its spectrum of biological activities. Such efforts are expected to yield derivatives with even greater therapeutic potential.

In conclusion, the compound CAS No 2034262-73-0 represents a cutting-edge advancement in organic synthesis and drug discovery. Its intricate structure and promising biological activities position it as a key player in the development of novel therapeutics. As research continues to unfold, this compound is likely to contribute significantly to our understanding of molecular design principles and their application in addressing unmet medical needs.

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